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Introduction
This document addresses the topic of tert-Butyl methyl sulfide (TBMS) and its purported use

in the refining of liquefied petroleum gas (LPG). An analysis of available scientific literature and

industry documentation reveals a significant discrepancy between commercial claims and

established refining practices. While some chemical suppliers describe TBMS as an additive for

adjusting sulfur content in LPG, the overwhelming body of evidence indicates that the primary

goal of LPG refining is the removal of sulfur compounds. Scientific studies identify TBMS not as

an additive to LPG, but as a compound that can be formed during the processing of C4

streams (a component of LPG) for the production of gasoline additives like methyl tert-butyl

ether (MTBE).

This application note clarifies the role of sulfur compounds in LPG, explains the context in

which tert-Butyl methyl sulfide is formed, and provides a logical framework for understanding

these processes.

Sulfur in Liquefied Petroleum Gas (LPG): A
Contaminant and an Odorant
LPG, which primarily consists of propane and butane, is a widely used fuel. In its natural state,

it is odorless. The refining process for LPG focuses on removing impurities, including sulfur

compounds, to ensure it is non-corrosive and environmentally friendly when combusted.[1][2]

The process of removing sulfur compounds is known as "sweetening."[1]
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However, for safety reasons, a sulfur-containing compound is deliberately added to LPG in

small, controlled amounts after refining. This process is called odorization, and it gives the gas

a distinct, unpleasant smell that allows for the easy detection of leaks. The most commonly

used odorant for LPG is ethyl mercaptan.[3][4] Other sulfur compounds like tert-Butyl

mercaptan (TBM) are used in natural gas odorization.[5][6] The addition of a sulfide like tert-
Butyl methyl sulfide for odorization or to meet sulfur specifications is not a documented

standard practice.

Tert-Butyl Methyl Sulfide: Formation in C4 Stream
Processing
While not intentionally added to LPG, tert-Butyl methyl sulfide has been identified as a

compound that is "newly formed" during certain refining processes.[7] Specifically, its formation

is associated with the processing of C4 streams (containing butanes and butenes) that are

used as feedstock for the production of methyl tert-butyl ether (MTBE), a gasoline octane

booster.[7][8][9]

The formation occurs through a process called thioetherification, where thiols (mercaptans)

present in the C4 feedstock react with butenes.[7] This indicates that tert-Butyl methyl sulfide
is a reaction byproduct in a process related to, but distinct from, the production of finished LPG

fuel. The C4 stream used for MTBE production can be sourced from an LPG stream, which

may be the origin of the association between TBMS and "LPG refining."[7][10][11]

The logical workflow for the formation of tert-Butyl methyl sulfide in this context is as follows:
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Formation of tert-Butyl methyl sulfide in a refinery context.

Data on Relevant Compounds and Processes
While there is no quantitative data available for the application of tert-Butyl methyl sulfide as

an additive in LPG refining, the following table summarizes the properties of relevant

compounds discussed.
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Compound CAS Number
Molecular
Formula

Boiling Point
(°C)

Primary Role
in
Petrochemical
Industry

tert-Butyl methyl

sulfide
6163-64-0 C₅H₁₂S 101-102

Byproduct in

MTBE synthesis;

Intermediate for

organic

synthesis[12]

Ethyl Mercaptan 75-08-1 C₂H₆S 35
Odorant for

LPG[3][4]

tert-Butyl

Mercaptan

(TBM)

75-66-1 C₄H₁₀S 62-64
Odorant for

Natural Gas[5]

Methyl tert-butyl

ether (MTBE)
1634-04-4 C₅H₁₂O 55.2

Gasoline octane

booster[8][9]

Protocols: A Corrective Perspective
Given the evidence, providing a protocol for the addition of tert-Butyl methyl sulfide to LPG

would be scientifically unfounded. Instead, a more relevant protocol for a researcher in this field

would be the detection and quantification of tert-Butyl methyl sulfide in C4 streams or MTBE

products.

Experimental Protocol: Detection of TBMS in MTBE

Objective: To identify and quantify the presence of tert-Butyl methyl sulfide and other sulfur

compounds in a sample of Methyl tert-butyl ether (MTBE).

Methodology: Gas Chromatography with a Sulfur Chemiluminescence Detector (GC-SCD).

This method is highly selective and sensitive to sulfur compounds.

Procedure:

Sample Preparation:
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Obtain a representative sample of MTBE from the production stream.

No special preparation is typically needed, but the sample should be free of particulate

matter.

Instrumentation (based on a typical setup):

Gas Chromatograph: Agilent GC equipped with a PONA column (or similar capillary

column suitable for hydrocarbon analysis).

Detector: Sulfur Chemiluminescence Detector (SCD).

Carrier Gas: Helium or Nitrogen, at a constant flow rate.

GC-SCD Analysis:

Inject a small, precise volume of the MTBE sample into the GC inlet.

The sample is vaporized and carried through the column, where compounds are

separated based on their boiling points and interactions with the column's stationary

phase.

As sulfur-containing compounds elute from the column, they enter the SCD. In the

detector, they are combusted in an ozone-rich atmosphere, which produces a

chemiluminescent reaction.

The light emitted is detected by a photomultiplier tube, generating a signal that is

proportional to the amount of sulfur.

Data Analysis:

Identify the peak corresponding to tert-Butyl methyl sulfide by comparing its retention

time to that of a known standard.

Quantify the concentration of TBMS by integrating the peak area and comparing it to a

calibration curve generated from standards of known concentrations.

The following workflow illustrates the analytical process:
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Workflow for the detection of TBMS in MTBE.

Conclusion
The assertion that tert-Butyl methyl sulfide is used as an additive in LPG refining to adjust

sulfur content is not supported by scientific evidence or established industry practices. The

primary role of sulfur management in LPG production is the removal of sulfur compounds,

followed by the addition of an odorant, typically ethyl mercaptan, for safety. Tert-Butyl methyl
sulfide is more accurately characterized as a byproduct formed during the processing of C4

streams for the synthesis of MTBE. Therefore, research and development efforts should be

focused on the detection and management of this compound as an impurity in related process

streams rather than its application as an additive to finished LPG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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